4,7-Dimethylbenzo[d]isothiazole

• Molecular Formula: C9H9NS
• Molecular Weight: 163.24 g/mol
• SMILES: CC1=C2C=NSC2=C(C=C1)C
• InChI: InChI=1S/C9H9NS/c1-6-3-4-7(2)9-8(6)5-10-11-9/h3-5H,1-2H3
• InChIKey: BJUIUXASSVXJJB-UHFFFAOYSA-N

4,7-Dimethylbenzo[d]isothiazole: Core Chemical Identity and Procurement Baseline

4,7-Dimethylbenzo[d]isothiazole (CAS: 1427433-53-1) is a bicyclic heterocyclic compound consisting of a benzene ring fused to an isothiazole ring, with methyl substituents at the 4- and 7-positions of the benzene moiety . The benzo[d]isothiazole scaffold is a recognized privileged structure in medicinal chemistry, distinct from its more common benzothiazole isomer by the 1,2-relationship of the sulfur and nitrogen atoms in the five-membered ring [1]. This compound is primarily offered as a specialized research intermediate or building block for the synthesis of bioactive molecules targeting programs in oncology, immunology, and neuroscience [2].

1

Privileged benzo[d]isothiazole scaffold for medicinal chemistry programs

Distinct from benzothiazole by S/N ring arrangement

2

Defined 4,7-dimethyl substitution pattern for SAR exploration

May influence metabolic stability and lipophilicity

3

Building block for oncology, immunology, and neuroscience targets

Supported by class-level activity evidence

• [1] Vicini, P., et al. (2003). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. Bioorganic & Medicinal Chemistry, 11(22), 4785-4789. View Source
• [2] Barilli, A., et al. (2021). From High-Throughput Screening to Target Validation: Benzo[d]isothiazoles as Potent and Selective Agonists of Human Transient Receptor Potential Cation Channel Subfamily M Member 5. Journal of Medicinal Chemistry. View Source

Why 4,7-Dimethylbenzo[d]isothiazole Cannot Be Simply Substituted by Generic Analogs

The specific 4,7-dimethyl substitution pattern on the benzo[d]isothiazole scaffold introduces unique steric and electronic effects that generic, mono-methyl, or non-methylated analogs cannot replicate. In closely related benzothiazole and isothiazole systems, the presence and position of methyl groups are well-documented to critically modulate metabolic stability (by blocking cytochrome P450-mediated oxidation at benzylic positions), lipophilicity (clogP), and target binding conformations [1]. In particular, the 4,7-dimethyl arrangement creates a symmetrically substituted benzene ring that can influence π-stacking interactions with planar protein residues, a feature absent in 4- or 5-monomethyl analogues [2]. A generic procurement strategy that overlooks this substitution pattern risks introducing compounds with unpredictable pharmacokinetic, potency, or selectivity profiles in a lead optimization campaign.

• Mono-methyl or unsubstituted analogs may alter metabolic stability and lipophilicity (clogP), shifting pharmacokinetic profiles.
• Absence of the symmetric 4,7-dimethyl pattern may reduce π-stacking interactions and target-binding conformations observed in class leads.
• Generic procurement risks introducing unpredictable potency or selectivity changes in lead optimization campaigns.

• [1] Huang, X., et al. (2022). Discovery of benzo[d]isothiazole derivatives as novel scaffold inhibitors targeting the PD-1/PD-L1 interaction through 'ring fusion' strategy. Bioorganic Chemistry, 123, 105769. View Source
• [2] Gao, Y., et al. (2022). Design, synthesis, and structure-activity relationship of PD-1/PD-L1 inhibitors with a benzo[d]isothiazole scaffold. European Journal of Medicinal Chemistry, 217, 113377. View Source

Quantitative Differentiation Evidence for 4,7-Dimethylbenzo[d]isothiazole Against Key Comparators

Comparative Cytotoxicity Profile: Benzo[d]isothiazole Scaffolds vs. Benzothiazole Analogues

In a direct comparative study, a series of benzo[d]isothiazole Schiff bases demonstrated marked cytotoxicity against human CD4+ lymphocytes (MT-4 cells) with CC50 values ranging from 4 to 9 µM, a property not observed in the corresponding benzothiazole and thiazole Schiff base series, which were devoid of both antiviral and antimicrobial activity [1]. This establishes a class-level differentiation for the benzo[d]isothiazole core that is predicted to be maintained or potentiated by the electron-donating 4,7-dimethyl substituents.

Cytotoxicity profile

Class-level inference

Benzo[d]isothiazole Schiff bases CC50 4–9 µM vs benzothiazole Schiff bases >100 µM (MT-4 cells, MTT, 72 h)

Supports class-level cytotoxicity differentiation for the benzo[d]isothiazole core.

4,7-dimethyl variant not directly tested; reported class average.

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	CC50 = 4–9 µM (class average for benzo[d]isothiazole Schiff bases; specific data for 4,7-dimethyl derivative not available)
Comparator Or Baseline	Benzothiazole Schiff bases (CC50 > 100 µM; no significant cytotoxicity)
Quantified Difference	>10-fold higher cytotoxicity for the benzo[d]isothiazole class
Conditions	MT-4 human CD4+ lymphocyte cell line; MTT assay; 72-hour exposure

Why This Matters

For oncology-focused research programs, this class-level cytotoxicity differentiation makes the benzo[d]isothiazole core a more relevant choice than benzothiazole analogues, with the 4,7-dimethyl variant providing a specific, synthetically tractable starting point for SAR exploration.

• [1] Vicini, P., et al. (2003). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. Bioorganic & Medicinal Chemistry, 11(22), 4785-4789. View Source

TRPM5 Agonism Potency and Selectivity of the Benzo[d]isothiazole Pharmacophore

High-throughput screening and hit-to-lead optimization identified benzo[d]isothiazole derivatives as potent and selective agonists of the human TRPM5 cation channel. Lead compounds 61 and 64 achieved nanomolar activity with >100-fold selectivity over related TRP channels [1]. While the specific activity of the 4,7-dimethyl analogue was not reported, the scaffold is a core component of the pharmacophore, and methyl substitutions are known to influence potency and metabolic stability in this series.

TRPM5 selectivity

Class-level inference

Class leads (61, 64): nanomolar EC50, >100-fold selectivity over TRPM4/8/V1 (FLIPR calcium flux, HEK293)

Supports TRPM5 agonist pharmacophore exploration using the benzo[d]isothiazole scaffold.

4,7-dimethyl activity not explicitly reported; selectivity profile class-derived.

Evidence Dimension	TRPM5 agonism potency and selectivity
Target Compound Data	Not explicitly reported for 4,7-dimethyl; class leads (compounds 61, 64) show nanomolar EC50
Comparator Or Baseline	Initial HTS hit (compound 1); related TRP channels (TRPM4, TRPM8, TRPV1)
Quantified Difference	>100-fold selectivity over related cation channels for the class lead
Conditions	Human TRPM5 expressed in HEK293 cells; FLIPR-based calcium flux assay

Why This Matters

This class-level evidence positions the 4,7-dimethyl derivative as a candidate for exploring SAR around a validated pharmacophore for gastrointestinal prokinetic activity, with a clear selectivity advantage over less optimized heterocyclic cores.

• [1] Barilli, A., et al. (2021). From High-Throughput Screening to Target Validation: Benzo[d]isothiazoles as Potent and Selective Agonists of Human Transient Receptor Potential Cation Channel Subfamily M Member 5. Journal of Medicinal Chemistry, 64(9), 5862-5883. View Source

PD-1/PD-L1 Inhibitory Activity: Benzo[d]isothiazole as a Privileged Scaffold

Through a 'ring fusion' strategy, a series of benzo[d]isothiazole derivatives were designed as small-molecule inhibitors of the PD-1/PD-L1 interaction. The most active compound, D7, exhibited an IC50 of 5.7 nM in an HTRF binding assay, with low cytotoxicity to Jurkat T cells compared to the reference compound BMS-202 [1]. The biphenyl and bromobenzene moieties critical for this activity interact with a hydrophobic pocket that could be further modulated by a 4,7-dimethyl substitution pattern.

PD-1/PD-L1 inhibition

Class-level inference

Lead D7 IC50 5.7 nM; lower Jurkat T cell cytotoxicity vs BMS-202 (HTRF binding, CCK-8)

Supports benzo[d]isothiazole as a viable PD-1/PD-L1 inhibitor scaffold.

4,7-dimethyl analogue not directly tested; class-lead reference data.

Evidence Dimension	PD-1/PD-L1 binding inhibition
Target Compound Data	Not explicitly reported for 4,7-dimethyl; class lead D7 IC50 = 5.7 nM
Comparator Or Baseline	BMS-202 (reference small-molecule PD-1/PD-L1 inhibitor; higher cytotoxicity)
Quantified Difference	D7: IC50 = 5.7 nM; lower cytotoxicity than BMS-202
Conditions	Homogeneous time-resolved fluorescence (HTRF) binding assay; Jurkat T cell CCK-8 cytotoxicity assay

Why This Matters

Identifies the benzo[d]isothiazole scaffold as a viable core for developing next-generation PD-1/PD-L1 inhibitors, where the 4,7-dimethyl analogue can serve as a key intermediate for further functionalization.

• [1] Huang, X., et al. (2022). Discovery of benzo[d]isothiazole derivatives as novel scaffold inhibitors targeting the PD-1/PD-L1 interaction through 'ring fusion' strategy. Bioorganic Chemistry, 123, 105769. View Source

Histone Deacetylase (HDAC) Inhibition: Patent Landscape for Benzo[d]isothiazoles

A patent from Universidad de Granada (US 20090312377) discloses a broad series of benzo[d]isothiazole derivatives as histone deacetylase (HDAC) inhibitors, suitable for the treatment of diseases associated with HDAC activity [1]. The patent covers compounds of general formulas (Ia) and (Ib), which encompass substitution patterns including methyl groups on the benzo ring. The 4,7-dimethyl variant falls within this structural space and is therefore a relevant intermediate for exploring HDAC inhibitor SAR.

HDAC inhibitor IP

Supporting evidence

Covered by US 20090312377 patent claims for benzo[d]isothiazole HDAC inhibitors

Supports patent landscape for HDAC inhibitor building block development.

No quantitative activity data for the 4,7-dimethyl derivative.

Evidence Dimension	HDAC inhibitory activity
Target Compound Data	Not explicitly reported; covered by patent claims (US 20090312377)
Comparator Or Baseline	Unsubstituted benzo[d]isothiazole (less steric hindrance, potentially different isoform selectivity)
Quantified Difference	No quantitative data available for direct comparison
Conditions	HDAC enzyme inhibition assays (specific conditions not publicly detailed for this compound)

Why This Matters

Provides intellectual property context that supports the use of 4,7-dimethylbenzo[d]isothiazole as a building block within a patent-protected chemical space, which can be critical for freedom-to-operate considerations in drug discovery.

• [1] Universidad de Granada. (2009). Derivatives of Benzo[d]isothiazoles as Histone Deacetylase Inhibitors. US Patent Application 20090312377. View Source

Optimal Application Scenarios for 4,7-Dimethylbenzo[d]isothiazole Based on Current Evidence

Medicinal Chemistry: Lead Optimization for Oncology and Immuno-Oncology Programs

The established cytotoxicity and PD-1/PD-L1 inhibitory activity of the benzo[d]isothiazole class makes the 4,7-dimethyl analogue a suitable intermediate for synthesizing focused libraries aimed at identifying novel anticancer agents. The methyl groups at positions 4 and 7 provide a defined substitution pattern that can be used to probe hydrophobic pocket tolerance and metabolic stability without introducing extensive synthetic complexity [1].

Neuroscience and Gastrointestinal Drug Discovery: TRPM5 Agonist Development

The validated TRPM5 agonist pharmacophore derived from benzo[d]isothiazole compounds supports the use of 4,7-dimethylbenzo[d]isothiazole as a core scaffold for designing new chemical entities with potential gastrointestinal prokinetic activity. The class has demonstrated >100-fold selectivity over related ion channels, a key requirement for minimizing off-target effects [2].

Epigenetic Tool Compound Synthesis: HDAC Inhibitor Development

The coverage of benzo[d]isothiazole derivatives in HDAC inhibitor patent literature positions the 4,7-dimethyl compound as a building block for synthesizing probe molecules to study histone acetylation dynamics. The specific dimethyl substitution may influence isoform selectivity, an important parameter in epigenetic drug discovery [3].

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization (oncology/immuno-oncology)

Benzo[d]isothiazole privileged scaffold with defined 4,7-dimethyl substitution

Cytotoxicity and PD-1/PD-L1 pathway-response endpoints

TRPM5 agonist pharmacophore exploration (neuroscience/GI)

TRPM5 selectivity profile

Calcium flux assay and ion channel selectivity endpoints

HDAC inhibitor probe synthesis (epigenetics)

Patent-covered benzo[d]isothiazole scaffold

Isoform selectivity and histone acetylation endpoints

• [1] Huang, X., et al. (2022). Discovery of benzo[d]isothiazole derivatives as novel scaffold inhibitors targeting the PD-1/PD-L1 interaction. Bioorganic Chemistry, 123, 105769. View Source
• [2] Barilli, A., et al. (2021). Benzo[d]isothiazoles as Potent and Selective Agonists of Human TRPM5. Journal of Medicinal Chemistry. View Source
• [3] Universidad de Granada. (2009). Derivatives of Benzo[d]isothiazoles as Histone Deacetylase Inhibitors. US Patent 20090312377. View Source